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Compound of Interest

Compound Name: Phenyl phosphate

Cat. No.: B1215402 Get Quote

Essential Safety and Handling Guide for Phenyl
Phosphate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling

Phenyl phosphate. Adherence to these guidelines is critical for ensuring laboratory safety and

minimizing potential hazards.

Hazard Identification and Quantitative Data
Phenyl phosphate is classified as a substance that causes skin irritation and serious eye

irritation.[1] It is crucial to handle this chemical with appropriate care and personal protective

equipment.
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Property Value Source

Molecular Formula C₆H₇O₄P [2]

Molecular Weight 174.09 g/mol [2]

Acute Oral Toxicity LD50 (Rat): 2,290 mg/kg [1]

Appearance Solid Crystalline [3]

Hazards
Causes skin and serious eye

irritation.
[1]

Personal Protective Equipment (PPE)
When handling Phenyl phosphate, the following personal protective equipment is mandatory

to prevent exposure.[4]

Eye and Face Protection:

Wear chemical safety goggles or safety glasses with side shields that meet government

standards such as NIOSH (US) or EN 166 (EU).[5][6]

A face shield should be worn in situations where there is a risk of splashing or generating

dust.[7]

Hand Protection:

Use chemical-resistant gloves inspected prior to use.[5][8] Follow proper glove removal

techniques to avoid skin contact.[5]

Body Protection:

Wear a lab coat or other suitable protective clothing to prevent skin contact.[9]

Respiratory Protection:

In case of inadequate ventilation, use a NIOSH-approved respirator.[9] All handling of

Phenyl phosphate should ideally be conducted within a certified chemical fume hood.[10]
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Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedures for the safe handling and management

of Phenyl phosphate in a laboratory setting.

Engineering Controls
Ventilation: Always handle Phenyl phosphate in a well-ventilated area.[1] Use a local

exhaust ventilation system, such as a chemical fume hood, to minimize inhalation exposure.

[1][10]

Eye Wash Stations and Safety Showers: Ensure that emergency eyewash stations and

safety showers are readily accessible in the immediate work area.[11]

Receiving and Storage
Storage Conditions: Store Phenyl phosphate in a tightly closed container in a dry, cool, and

well-ventilated place.[1][2]

Inert Atmosphere: For long-term stability, store under an inert atmosphere (e.g., nitrogen or

argon).[3]

Moisture Sensitivity: The material is hygroscopic and sensitive to air and moisture; protect it

from these conditions.[3][5][9]

Handling and Use
Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]

Dust Formation: Avoid the formation of dust during handling.[3]

Hygiene: Wash hands and face thoroughly after handling the material.[1] Do not eat, drink, or

smoke in areas where the chemical is handled or stored.[11]

First Aid Measures
In the event of exposure, follow these first aid protocols immediately:
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Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[3]

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes. If skin irritation occurs, get medical advice.[3][9]

Inhalation: Move the person to fresh air. If symptoms occur, get medical attention.[3]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if you feel unwell.[3][9]

Spill Management and Disposal Plan
Accidental Release and Spill Cleanup
In the event of a spill, follow these procedures to safely contain and clean the affected area.

Evacuate: Evacuate non-essential personnel from the spill area.[11]

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Wear the appropriate personal protective equipment as detailed above.

[3]

Containment: Prevent the spill from entering drains.[1]

Cleanup: For solid spills, sweep up the material and shovel it into a suitable, labeled

container for disposal. Avoid creating dust.[3]

Decontamination: After the spill has been cleaned up, decontaminate the area.

Spill Response Workflowdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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